2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C19H19F2N3O3S2/c1-2-3-10-24-16-6-4-5-7-17(16)29(26,27)23-19(24)28-12-18(25)22-15-11-13(20)8-9-14(15)21/h4-9,11H,2-3,10,12H2,1H3,(H,22,25)
• InChI Key: MXHGTJIPBCIUOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H19F2N3O3S2
• Molecular Weight: 439.5 g/mol
• CAS No.: 893790-25-5

Description

2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2,5-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H19F2N3O3S2 and its molecular weight is 439.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research has demonstrated the synthesis of various benzothiazole and thiadiazole derivatives, revealing considerable antitumor activity against specific cancer cell lines. For instance, the synthesis of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems exhibited significant anticancer activity against a range of human tumor cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş et al., 2015).

Antimicrobial and Antifungal Properties

The development of compounds with antimicrobial and antifungal properties is crucial for addressing the rising challenge of resistant pathogens. Studies on the synthesis of formazans from Mannich base derivatives and their subsequent evaluation as antimicrobial agents have shown moderate activity against pathogenic bacterial and fungal strains, indicating their potential as new antimicrobial agents (Sah et al., 2014).

Insecticidal Assessment

In the context of agriculture, the search for effective and environmentally benign insecticides is ongoing. Research into the synthesis of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm presented new compounds with potential insecticidal properties, offering an alternative to traditional chemical pesticides (Fadda et al., 2017).

Biological Evaluation for Anticancer Agents

Further studies have synthesized thiazole and thiadiazole derivatives, evaluating them as potential anticancer agents. These compounds have shown significant anticancer activity against various cancer cell lines, emphasizing the role of structural modification in enhancing biological activity (Ekrek et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with carbonic anhydrase (ca) enzymes , particularly the β-class CA isoenzymes . These enzymes play a crucial role in many physiological processes, including pH regulation, respiration, and electrolyte secretion.

Mode of Action

The compound’s mode of action is likely related to its interaction with its target enzymes. The compound may inhibit the activity of the target enzymes, leading to alterations in the physiological processes that these enzymes regulate . .

Biochemical Pathways

The inhibition of CA enzymes can disrupt these pathways, leading to downstream effects on cellular function .

Result of Action

Given the potential targets of this compound, its action could lead to alterations in ph regulation, respiration, and electrolyte secretion at the cellular level .